Cas no 54010-81-0 (1-ethoxy-4-[1-(4-methylphenyl)-2-nitropropyl]benzene)

• Product name: 1-ethoxy-4-[1-(4-methylphenyl)-2-nitropropyl]benzene
• CAS No: 54010-81-0
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 1586476
• PubChem ID: 40960

1-ethoxy-4-[1-(4-methylphenyl)-2-nitropropyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-[1-(4-methylphenyl)-2-nitropropyl]benzene
• 1-[1-(4-ethoxyphenyl)-2-nitropropyl]-4-methylbenzene
• DTXSID30968841
• Benzene, 1-ethoxy-4-(1-(4-methylphenyl)-2-nitropropyl)-
• BRN 2058569
• 1-Ethoxy-4-(1-(4-methylphenyl)-2-nitropropyl)benzene
• SCHEMBL11798404
• 54010-81-0

• Inchi： InChI=1S/C18H21NO3/c1-4-22-17-11-9-16(10-12-17)18(14(3)19(20)21)15-7-5-13(2)6-8-15/h5-12,14,18H,4H2,1-3H3
• InChI Key： NFIYHTDQVCRJKR-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)C(C2=CC=C(C=C2)C)C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.15223
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37